Cas no 176658-57-4 (tert-butyl N-(2-sulfanylpyridin-3-yl)carbamate)

• Product Name: tert-butyl N-(2-sulfanylpyridin-3-yl)carbamate
• CAS No: 176658-57-4
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• MDL: MFCD28011523
• CID: 5605569
• PubChem ID: 130818463
• Update Time: 2025-06-07

tert-butyl N-(2-sulfanylpyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 176658-57-4
• tert-butyl N-(2-sulfanylpyridin-3-yl)carbamate
• EN300-9714160
• Carbabic acid, (1,2-dihydro-2-thioxo-3-pyridinyl)-1,1-dimethyl ethyl ester
• Carbamic acid, (1,2-dihydro-2-thioxo-3-pyridinyl)-, 1,1-dimethylethyl ester (9CI)

• MDL： MFCD28011523
• Inchi： 1S/C10H14N2O2S/c1-10(2,3)14-9(13)12-7-5-4-6-11-8(7)15/h4-6H,1-3H3,(H,11,15)(H,12,13)
• InChI Key： IDVWTAJIKLRIHF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=CNC1=S

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• pka: 8.40±0.20(Predicted)

Additional information on tert-butyl N-(2-sulfanylpyridin-3-yl)carbamate

tert-butyl N-(2-sulfanylpyridin-3-yl)carbamate (CAS No. 176658-57-4): An Overview of Its Properties, Applications, and Recent Research

tert-butyl N-(2-sulfanylpyridin-3-yl)carbamate (CAS No. 176658-57-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-protected 2-mercaptopyridine-3-carboxamide, is a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents. Its unique structural features, including the tert-butyl carbamate group and the sulfanyl functionality, make it an attractive candidate for a wide range of chemical transformations and biological studies.

The tert-butyl carbamate group in tert-butyl N-(2-sulfanylpyridin-3-yl)carbamate serves as a protective group for the amine functionality, which can be selectively removed under mild conditions to yield the corresponding amine. This property is particularly useful in multistep synthetic routes where the protection and deprotection of functional groups are critical for the successful synthesis of complex molecules. The sulfanyl group (thiol) on the pyridine ring provides additional reactivity and versatility, enabling a variety of chemical reactions such as thiol-disulfide exchange, thiol-Michael addition, and thiol-mediated radical reactions.

Recent research has highlighted the importance of tert-butyl N-(2-sulfanylpyridin-3-yl)carbamate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of this compound as a key intermediate in the synthesis of a series of pyridine-based inhibitors targeting protein-protein interactions (PPIs). These inhibitors showed promising activity against various disease targets, including cancer and neurodegenerative disorders. The Boc protection allowed for precise control over the synthetic sequence, ensuring high yields and purity of the final products.

In another study, researchers at the University of California, San Francisco, utilized tert-butyl N-(2-sulfanylpyridin-3-yl)carbamate to develop novel scaffolds for small-molecule modulators of G protein-coupled receptors (GPCRs). The sulfanyl group played a crucial role in enhancing the binding affinity and selectivity of these modulators, leading to improved pharmacological profiles. The results were published in Nature Communications in 2021 and have opened new avenues for drug discovery targeting GPCRs.

The physical and chemical properties of tert-butyl N-(2-sulfanylpyridin-3-yl)carbamate have also been extensively studied. It is a white crystalline solid with a melting point ranging from 110 to 115°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic methods.

In terms of safety and handling, tert-butyl N-(2-sulfanylpyridin-3-yl)carbamate should be stored under dry conditions to prevent hydrolysis of the carbamate group. It is recommended to handle this compound with appropriate personal protective equipment (PPE) to avoid skin contact and inhalation. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound.

The future prospects for tert-butyl N-(2-sulfanylpyridin-3-yl)carbamate are promising. Ongoing research continues to explore its potential applications in drug discovery and development. For example, recent advancements in click chemistry have shown that this compound can be readily functionalized with various bioorthogonal groups, enabling its use in bioconjugation reactions and targeted drug delivery systems. Additionally, its role as a building block for complex molecular architectures remains an active area of investigation.

In conclusion, tert-butyl N-(2-sulfanylpyridin-3-yl)carbamate (CAS No. 176658-57-4) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an essential tool for synthetic chemists and drug developers alike. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further cementing its importance in the field.